![molecular formula C24H22F2N6O B2633780 (1-(3-fluorobenzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone CAS No. 1251674-03-9](/img/structure/B2633780.png)
(1-(3-fluorobenzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
(1-(3-fluorobenzyl)-5-(1H-pyrrol-1-yl)-1H-1,2,3-triazol-4-yl)(4-(4-fluorophenyl)piperazin-1-yl)methanone is a useful research compound. Its molecular formula is C24H22F2N6O and its molecular weight is 448.478. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.
Scientific Research Applications
Synthesis and Structural Analysis
Research has focused on developing efficient synthetic routes and characterizing the structures of similar compounds through methods such as microwave-assisted synthesis, X-ray crystallography, and theoretical studies. For instance, Moreno-Fuquen et al. (2019) described the catalyst- and solvent-free synthesis of a related compound, highlighting the importance of structural analysis and theoretical calculations in understanding the properties and potential applications of such molecules (Moreno-Fuquen et al., 2019).
Anticonvulsant and Antagonist Activities
Some derivatives of triazolyl and piperazinyl compounds have been evaluated for their biological activities, such as anticonvulsant effects and receptor antagonist properties. Malik and Khan (2014) synthesized novel derivatives and assessed their anticonvulsant activities, demonstrating the potential therapeutic applications of such compounds (Malik & Khan, 2014). Watanabe et al. (1992) prepared compounds with 5-HT2 and alpha 1 receptor antagonist activity, indicating the versatility of triazolyl and piperazinyl scaffolds in drug design (Watanabe et al., 1992).
Antibacterial and Antitumor Activities
The antibacterial and antitumor activities of similar compounds have also been explored. Nagaraj et al. (2018) investigated the antibacterial activity of novel triazole analogues of piperazine, underscoring the potential for developing new antimicrobial agents (Nagaraj et al., 2018). Tang and Fu (2018) synthesized a compound with notable inhibition against cancer cell lines, highlighting the anticancer potential of these molecules (Tang & Fu, 2018).
properties
IUPAC Name |
[1-[(3-fluorophenyl)methyl]-5-pyrrol-1-yltriazol-4-yl]-[4-(4-fluorophenyl)piperazin-1-yl]methanone |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H22F2N6O/c25-19-6-8-21(9-7-19)29-12-14-31(15-13-29)24(33)22-23(30-10-1-2-11-30)32(28-27-22)17-18-4-3-5-20(26)16-18/h1-11,16H,12-15,17H2 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QRYHVROYRGQOMF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(CCN1C2=CC=C(C=C2)F)C(=O)C3=C(N(N=N3)CC4=CC(=CC=C4)F)N5C=CC=C5 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H22F2N6O |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
448.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.